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Compound of Interest

2-(4-Methoxyphenoxy)-5-
Compound Name:
nitrobenzoic acid

CAS No.: 33459-12-0

Cat. No.: B1621125

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide provides detailed application notes and protocols for the safe
handling, storage, and use of 2-(4-Methoxyphenoxy)-5-nitrobenzoic acid (CAS No. 33459-
12-0). As a Senior Application Scientist, this document is structured to provide not just
procedural steps, but also the scientific rationale behind them, ensuring both safety and
experimental integrity.

Compound Profile and Physicochemical Properties

2-(4-Methoxyphenoxy)-5-nitrobenzoic acid is a complex aromatic carboxylic acid. Its
structure, featuring a nitro group, a methoxy-substituted phenoxy ether linkage, and a
carboxylic acid moiety, makes it a valuable intermediate in organic synthesis, particularly in the
development of novel pharmaceutical compounds and other complex molecules.[1]

Table 1: Physicochemical Properties of 2-(4-Methoxyphenoxy)-5-nitrobenzoic acid
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Property Value Source
CAS Number 33459-12-0 [2]
Molecular Formula C14H11NOe [2]
Molecular Weight 289.24 g/mol [2]
Melting Point 173-175 °C [3]
Boiling Point (Predicted) 430.9+45.0°C [31[4]
Density (Predicted) 1.387 + 0.06 g/cm?3 [3]
Appearance Solid (form may vary) General
pKa (Predicted) 2.08 £0.22 [3]

Safety and Hazard Information

Note: A specific Safety Data Sheet (SDS) for 2-(4-Methoxyphenoxy)-5-nitrobenzoic acid was
not available at the time of this writing. The following information is synthesized from the SDS
of structurally similar compounds, including 4-Nitrobenzoic acid, 5-Methoxy-2-nitrobenzoic acid,
and p-Anisic acid. It is imperative to handle this compound with the care required for a
potentially hazardous substance.

Potential Hazards:

» Skin and Eye Irritation: Like many benzoic acid derivatives, this compound is expected to be
an irritant to the skin and eyes.[5][6] Direct contact should be avoided.

» Respiratory Tract Irritation: Inhalation of dust may cause respiratory tract irritation.[5]

o Dust Explosion: As with many finely divided organic solids, there is a potential for a dust
explosion if a sufficient concentration of airborne dust is ignited.[7]

o Harmful if Swallowed: Similar aromatic nitro compounds are classified as harmful if
swallowed.[5]

Personal Protective Equipment (PPE):
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o Eye Protection: Chemical safety goggles or a face shield are mandatory.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.

o Body Protection: A laboratory coat is required. For handling larger quantities, additional
protective clothing may be necessary.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize dust inhalation. If significant dust is generated, a NIOSH-
approved respirator is recommended.

First Aid Measures:

 After Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[6]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.[6]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[6]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Storage and Stability

Proper storage is crucial to maintain the integrity and stability of 2-(4-Methoxyphenoxy)-5-
nitrobenzoic acid.

Recommended Storage Conditions:

o Temperature: Store in a cool, dry place. While a specific temperature range is not provided,
ambient room temperature is generally acceptable for stable solids. For long-term storage,
refrigeration (2-8 °C) can be considered to minimize potential degradation, although this is
not explicitly required by available data.
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» Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.[5][8]

e Environment: Store in a well-ventilated area away from incompatible materials.[5]
Stability and Incompatibilities:

o General Stability: Benzoic acid derivatives and aromatic nitro compounds are generally
stable under normal storage conditions.[8]

e Incompatible Materials:
o Strong Oxidizing Agents: Avoid contact with strong oxidizing agents.
o Strong Bases: As a carboxylic acid, it will react with strong bases.[6]

o Reducing Agents: The nitro group can be reduced, so contact with strong reducing agents
should be avoided.[6]

Experimental Protocols
Receiving and Initial Storage Workflow

The following diagram outlines the recommended procedure upon receiving a new shipment of
2-(4-Methoxyphenoxy)-5-nitrobenzoic acid.
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Figure 1: Workflow for Receiving and Storing Compound
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Figure 2: Protocol for Stock Solution Preparation
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Caption: Protocol for stock solution preparation.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1621125/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-2-4-methoxyphenoxy-5-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Apelicat?en

Check Availability & Pricing

Applications in Research and Development

2-(4-Methoxyphenoxy)-5-nitrobenzoic acid and its analogs are primarily utilized as
intermediates in organic synthesis. The presence of multiple functional groups allows for a
variety of chemical transformations. For instance, the nitro group can be reduced to an amine,
which can then undergo further reactions, while the carboxylic acid provides a handle for amide
or ester formation. These properties make it a useful building block in medicinal chemistry for
the synthesis of potential drug candidates. [1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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© 2026 BenchChem. All rights reserved.

8/9

Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB3506846_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3506846_EN.htm
https://wap.guidechem.com/dictionary/en/33459-12-0.html
https://westliberty.edu/health-and-safety/files/2010/02/4-Methoxybenzoic-Acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC334930050&productDescription=5-METHOXY-2-NITROBENZOIC5GR&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030854779_SDS_GEN_VN/en_VN/HySorb_B_6730_30854779_SDS_GEN_VN_en_1-0.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/461091?userType=undefined
https://www.medchemexpress.com/4-hydroxy-3-methoxy-5-nitrobenzoic-acid.html
https://www.benchchem.com/product/b1621125/docs#application-notes-and-protocols-for-2-4-methoxyphenoxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1621125/docs#application-notes-and-protocols-for-2-4-methoxyphenoxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1621125/docs#application-notes-and-protocols-for-2-4-methoxyphenoxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1621125/docs#application-notes-and-protocols-for-2-4-methoxyphenoxy-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1621125?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1621125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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